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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SB202190, a potent and
selective inhibitor of p38 mitogen-activated protein kinase (MAPK), in research and drug
development. This document outlines the mechanism of action, provides key quantitative data,
and offers detailed protocols for experimental applications.

Introduction to SB202190

SB202190 is a cell-permeable pyridinyl imidazole compound that functions as a highly
selective inhibitor of p38 MAPK isoforms, particularly p38a and p38p3.[1][2] It acts as an ATP-
competitive inhibitor, binding to the ATP pocket of the kinase and preventing the
phosphorylation of downstream substrates.[1] This inhibitory action makes SB202190 a
valuable tool for investigating the diverse cellular processes regulated by the p38 MAPK
signaling pathway, including inflammation, apoptosis, cell cycle regulation, and cell
differentiation.[3][4]

Quantitative Data

The following tables summarize key quantitative data for SB202190, providing a quick
reference for experimental design.

Table 1: Inhibitory Activity of SB202190
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Target IC50 Value
p38a (SAPK2a/MAPK14) 50 nM[2]
p38B (SAPK2b/MAPK11) 100 nM[2]

Table 2: Effective Concentrations in Cellular Assays

. Effective

Cell Line Assay . Reference
Concentration
MDA-MB-231 (Human  Cell Proliferation
o 46.6 pM

Breast Cancer) Inhibition (1IC50)
Pancreatic Cancer

] Cell Proliferation
Cell Lines (Panc5.04, 10 uM [5]

Assay

A10.7, A38.44)
R28 (Retinal Cells) Neuroprotection 25 uM [6]

Various Cell Lines General Pre-treatment

5-20 uM (1-2 hours) [3]

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the p38 MAPK signaling pathway and a general experimental

workflow for studying the effects of SB202190.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [SB202190: Application Notes and Protocols for p38
MAPK Phosphorylation Inhibition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193536#sb202190-protocol-for-inhibiting-p38-
phosphorylation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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